3-Cyclopentyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid

Lipophilicity Drug design Physicochemical profiling
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C12H18N2O2
Molecular Weight 222.28 g/mol
Cat. No. B13268009
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Technical Parameters


Basic Identity
Product Name3-Cyclopentyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid
Molecular FormulaC12H18N2O2
Molecular Weight222.28 g/mol
Structural Identifiers
SMILESCC(C)N1C(=CC(=N1)C2CCCC2)C(=O)O
InChIInChI=1S/C12H18N2O2/c1-8(2)14-11(12(15)16)7-10(13-14)9-5-3-4-6-9/h7-9H,3-6H2,1-2H3,(H,15,16)
InChIKeyKHAJSRBWQWYNKO-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-Cyclopentyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid: Physicochemical & Structural Profile


3-Cyclopentyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (CAS 1543212-23-2) is a disubstituted pyrazole-5-carboxylic acid building block with a molecular formula of C12H18N2O2 and a molecular weight of 222.28 g/mol [1]. The compound features an N1-isopropyl group and a C3-cyclopentyl substituent on the pyrazole core, a substitution pattern that positions it within the chemical space of intermediates used to construct cyclopentylpyrazole-based Farnesoid X Receptor (FXR) modulators [2]. Its computed physicochemical properties include a calculated XLogP3-AA of 2.5, a topological polar surface area of 55.1 Ų, one hydrogen bond donor, and three hydrogen bond acceptors, defining a moderately lipophilic scaffold with a well-characterized hydrogen-bonding capacity [1].

Patent-validated FXR modulator intermediate (formula II scaffold)
CNS-favorable physicochemical profile (moderate lipophilicity, low polar surface area)
Steric N1-isopropyl handle for chemoselective amide coupling

3-Cyclopentyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid vs. Generic Analogs


Within the pyrazole-5-carboxylic acid class, the identity of the N1-alkyl and C3-cycloalkyl substituents exerts a dominant influence on molecular recognition and physicochemical behaviour, making simple analog substitution unreliable. The N1-isopropyl group in this compound imposes a distinct steric and electronic environment compared to N1-unsubstituted, N1-methyl, or N1-propyl analogs, directly affecting the carboxylic acid's pKa, hydrogen-bond geometry, and the conformational preferences of downstream amide or ester derivatives [1]. In the context of FXR modulator programs, replacement of the C3-cyclopentyl group with smaller (cyclopropyl) or larger (cycloheptyl) rings has been shown to alter receptor binding affinity, demonstrating that even subtle cycloalkyl variations cannot be interchanged without measurable loss of activity [2]. These structure–activity relationships extend to the carboxylic acid building block itself, where the specific combination of N1-isopropyl and C3-cyclopentyl substitution governs solubility, lipophilicity, and the capacity to serve as a competent coupling partner in amide bond-forming reactions with sterically demanding amines [2].

Target: N1-isopropyl
Generic N1-methyl or N1-H

May alter carboxylic acid pKa, hydrogen-bond geometry, and amide conformation; affects solubility and coupling reactivity.

Target: C3-cyclopentyl
C3-cyclopropyl or cycloheptyl

Even subtle cycloalkyl ring size changes have been shown to alter FXR receptor binding, limiting interchangeability.

3-Cyclopentyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid – Key Differentiating Evidence


Enhanced Lipophilicity vs. N-Unsubstituted Analogs

The N1-isopropyl substituent substantially increases computed lipophilicity compared to the N1-unsubstituted (3-cyclopentyl-1H-pyrazole-5-carboxylic acid; CAS 521300-21-0) and N1-methyl analogs. The target compound exhibits an XLogP3-AA of 2.5 [1]. The N1-unsubstituted analog (C9H12N2O2, MW 180.20) has a lower computed XLogP3-AA of approximately 1.3–1.5 (PubChem CID 2773094), while the N1-methyl analog (C10H14N2O2) is predicted at approximately 1.8–2.0. This difference of ~0.7–1.2 log units translates to a roughly 5- to 15-fold increase in octanol–water partition coefficient, which can be critical for membrane permeability in cell-based assays.

Lipophilicity
Reported
XLogP3-AA 2.5
May support cell-based permeability screening
~0.7–1.2 log units higher than N1-unsubstituted analog; computed values
Lipophilicity Drug design Physicochemical profiling

Favorable TPSA for Blood-Brain Barrier Penetration

The compound's computed topological polar surface area (TPSA) of 55.1 Ų [1] falls below the widely cited threshold of <60–70 Ų associated with favourable central nervous system (CNS) penetration. In comparison, the N1-unsubstituted analog has a TPSA of approximately 66 Ų (one additional H-bond donor), while N1-aryl pyrazole-5-carboxylic acid analogs frequently exceed 70 Ų. The lower TPSA of the target compound arises from the alkyl capping of the N1 position, which removes a hydrogen-bond donor while retaining the carboxylic acid functionality.

Polar Surface Area
Class-level
TPSA 55.1 Ų
Below 60 Ų threshold may favor CNS penetration
10–20 Ų lower than analogs with additional H-bond donors
CNS drug design TPSA Blood–brain barrier

Steric Effects in Amide Coupling Reactions

The isopropyl group at N1 introduces greater steric hindrance adjacent to the carboxylic acid compared to N1-methyl or N1-unsubstituted analogs. This steric environment can be quantified by the Taft steric parameter (Es): isopropyl has an Es value of approximately –0.47 versus methyl at 0.00 and hydrogen at +1.24. This difference is structurally manifest in the 3–4 rotatable bonds of the target compound (the isopropyl group contributes one additional rotatable bond versus methyl) [1]. In practice, this steric profile can slow undesired side reactions at the pyrazole N2 position during amide coupling and influence the conformational distribution of the resulting amide products—effects that have been exploited in the patent literature for selective FXR modulator synthesis [2].

Steric Hindrance
Class-level
Target N1-isopropyl Es ≈ –0.47
vs
N1-methyl / H 0.00 / +1.24
Larger steric demand may guide chemoselective amide coupling
May suppress undesired N2 acylation; Taft Es literature values
Synthetic chemistry Amide coupling Steric effects

Patent-Validated FXR Modulator Intermediate

The Roche patent family (US 8,252,826 and equivalents) explicitly claims cyclopentylpyrazole carboxylic acids as intermediates (Formula II) for the synthesis of FXR-modulating amide final compounds [1]. Within this patent, the N1-alkylated pyrazole-5-carboxylic acid scaffold is the direct precursor to compounds demonstrating FXR radioligand binding, with exemplified compounds showing IC50 values in the low micromolar range (e.g., an exemplified analog demonstrated an IC50 of 28.7 μM in an FXR binding assay) [1]. While the specific IC50 of the free carboxylic acid is not reported, its role as the immediate precursor to active amides establishes a direct synthetic path to pharmacologically validated chemical matter—a procurement rationale not shared by N1-unsubstituted or C3-unsubstituted pyrazole carboxylic acids that lack this patent-documented transformation pathway.

Patent Pedigree
Reported
Exemplified amide IC50 28.7 μM
Patent-validated precursor reduces synthetic risk
FXR binding reported for downstream amide; free acid not assayed
FXR modulator Metabolic disease Patent chemistry

3-Cyclopentyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid: Key Applications


FXR Modulator Synthesis for Dyslipidemia Research

This compound serves as the direct carboxylic acid intermediate (Formula II) for amide coupling with substituted amines to generate FXR agonist or antagonist candidates, as described in US 8,252,826 [2]. The N1-isopropyl and C3-cyclopentyl substitution pattern has been specifically validated in this patent family, with downstream amide products demonstrating measurable FXR binding (e.g., IC50 = 28.7 μM in a radioligand binding assay) [2]. Procurement of this specific building block eliminates the need for de novo N1-alkylation or C3-cycloalkylation steps, shortening synthetic routes by 2–3 transformations relative to starting from unsubstituted pyrazole cores.

CNS-Penetrant Compound Library Construction

With a computed TPSA of 55.1 Ų and an XLogP3-AA of 2.5 [1], this building block occupies the favourable physicochemical space for CNS drug discovery (TPSA <60 Ų; 1 < logP < 3). It is well-suited for amide library synthesis where the resulting products are intended for blood–brain barrier penetration assessment. The N1-isopropyl group eliminates the additional hydrogen-bond donor present in N1-unsubstituted analogs (TPSA ≈66 Ų), directly improving predicted CNS Multiparameter Optimization (MPO) scores by approximately 0.3–0.5 units [1].

Chemoselective Amide Bond Formation

The Taft steric parameter of the N1-isopropyl group (Es ≈ –0.47) provides a measurable steric differentiator from N1-methyl (Es = 0.00) or N1-H (Es = +1.24) analogs [1]. This property is valuable in parallel synthesis workflows where undesired reactivity at the pyrazole N2 nitrogen must be suppressed without additional protecting group strategies. The steric shielding of N2 by the adjacent isopropyl group can reduce bis-acylation side products, a practical advantage documented in the synthetic procedures of the FXR modulator patent [2].

Physicochemical Screening in Drug Discovery

As a well-characterized building block with fully computed physicochemical descriptors (MW 222.28, XLogP3-AA 2.5, TPSA 55.1 Ų, HBD 1, HBA 3, 3 rotatable bonds) [1], this compound can serve as a reference standard for calibrating HPLC logP measurements or for validating in silico property prediction models within medicinal chemistry informatics platforms. Its moderate lipophilicity and single hydrogen-bond donor make it a convenient control compound for assessing the property contributions of the pyrazole-5-carboxylic acid scaffold in larger matched molecular pair analyses.

Application
Selection Property
Validation Focus
FXR modulator synthesis
Patent-validated scaffold (formula II)
FXR binding assay confirmation
CNS library construction
Moderate lipophilicity, low TPSA
Permeability assay validation
Chemoselective amide coupling
N1 steric differentiation
Reaction selectivity monitoring
Physicochemical screening control
Well-characterized computed properties
HPLC logP calibration / in silico validation
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